Cas no 69557-55-7 (4,5-dimethyl-1H-benzimidazole)

4,5-Dimethyl-1H-benzimidazole is a substituted benzimidazole derivative characterized by the presence of methyl groups at the 4 and 5 positions of the benzimidazole core. This structural modification enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination compounds. The compound exhibits improved steric and electronic properties compared to unsubstituted benzimidazole, making it valuable for applications requiring tailored reactivity or ligand behavior. Its stability and well-defined crystalline form facilitate handling and purification processes. Additionally, the dimethyl substitution pattern can influence binding affinity in biological systems, rendering it useful in medicinal chemistry research.

4,5-dimethyl-1H-benzimidazole structure

Product Name:4,5-dimethyl-1H-benzimidazole

CAS No:69557-55-7

MF:C₉H₁₀N₂

MW:146.189101696014

MDL:MFCD18807626

CID:500566

PubChem ID:13567341

Update Time:2025-05-28

4,5-dimethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 6,7-dimethyl-1H-Benzimidazole
- 1H-Benzimidazole,6,7-dimethyl-
- 4,5-Dimethyl-1H-benzimidazole
- 1H-Benzimidazole,4,5-dimethyl- (9CI)
- 4,5-Dimethylbenzimidazole
- 1H-Benzimidazole,4,5-dimethyl-(9CI)
- GRQDMLVPPFIGCI-UHFFFAOYSA-N
- Z1203731927
- 4,5-dimethyl-1H-benzo[d]imidazole
- 4,5-dimethyl-1H-1,3-benzodiazole
- DTXSID10862232
- D95043
- LS-09991
- EN300-120521
- 69557-55-7
- CS-0099737
- MFCD18807626
- 6,7-Dimethyl-1H-benzo[d]imidazole
- AKOS006350928
- SCHEMBL3156088
- 1H-Benzimidazole, 4,5-dimethyl-
- ALBB-028796
- DB-428313
- 4,5-dimethyl-1H-benzimidazole
- MDL： MFCD18807626
- Inchi： 1S/C9H10N2/c1-6-3-4-8-9(7(6)2)11-5-10-8/h3-5H,1-2H3,(H,10,11)
- InChI Key： GRQDMLVPPFIGCI-UHFFFAOYSA-N
- SMILES： N1C=NC2=C1C=CC(C)=C2C

Computed Properties

Exact Mass: 146.0845
Monoisotopic Mass: 146.084398327g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: NA
Boiling Point: 376.8±11.0 °C at 760 mmHg
Flash Point: 208.6±5.7 °C
PSA: 28.68
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,5-dimethyl-1H-benzimidazole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,5-dimethyl-1H-benzimidazole Pricemore >>

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